Cas no 311771-67-2 (Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester)

Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester structure
311771-67-2 structure
Product Name:Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester
CAS No:311771-67-2
MF:C16H15BrO3
MW:335.192504167557
CID:1452181
PubChem ID:11638571
Update Time:2025-04-20

Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester
    • KHBQVZCLLVNSHI-UHFFFAOYSA-N
    • 311771-67-2
    • Benzoicacid,5-(bromomethyl)-2-methoxy-,phenylmethylester
    • SCHEMBL6376171
    • Benzyl 5-bromomethyl-2-methoxybenzoate
    • Inchi: 1S/C16H15BrO3/c1-19-15-8-7-13(10-17)9-14(15)16(18)20-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
    • InChI Key: KHBQVZCLLVNSHI-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=C(C(=O)OCC2C=CC=CC=2)C=1)OC

Computed Properties

  • Exact Mass: 334.02045
  • Monoisotopic Mass: 334.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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